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Compound of Interest

Compound Name: Povorcitinib

Cat. No.: B8689125 Get Quote

For immediate reference, this guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal procedures for Povorcitinib. Researchers,

scientists, and drug development professionals should adhere to these guidelines to ensure a

safe laboratory environment.

Povorcitinib (also known as INCB54707) is a potent and selective Janus kinase 1 (JAK1)

inhibitor.[1][2] While some Safety Data Sheets (SDS) may classify Povorcitinib as a non-

hazardous substance or mixture in its supplied form, it is crucial to handle it as a potent

compound due to its high pharmacological activity.[3][4] A comprehensive safety program

involves a combination of engineering controls, personal protective equipment, and proper

handling procedures to minimize exposure.[5]

Personal Protective Equipment (PPE)
Even with engineering controls in place, appropriate PPE is mandatory for handling

Povorcitinib. The following table summarizes the recommended PPE based on the operation.
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Operation
Recommended Personal Protective
Equipment

General Laboratory Handling (weighing, solution

preparation)

Primary: Nitrile gloves (double-gloving

recommended), safety glasses with side shields,

lab coat. Secondary: Chemical splash goggles,

face shield (if splash hazard exists), arm

sleeves.

Handling Powders (potential for aerosolization)

In addition to general PPE: Respiratory

protection (e.g., N95 respirator or a powered air-

purifying respirator - PAPR), full-body protective

suit or gown.[6][7]

Large-Scale Operations or High-Concentration

Solutions

Full gown, double gloves, hood, and a PAPR

system are typically required for handling potent

compounds at larger scales.[7]

Accidental Spills

Use full personal protective equipment,

including respiratory protection. Avoid breathing

vapors, mist, dust, or gas.[3][4][8]

Operational Plans
Safe Handling Procedures:

Engineering Controls: Whenever possible, handle Povorcitinib in a containment system

such as a chemical fume hood, a laminar flow hood, or an isolator (glove box).[5][6] Ensure

proper air-pressure differentials are maintained to keep handling areas negative to adjacent

spaces.[6]

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[3][4] Avoid inhalation

of dust or aerosols.[3][4]

Ventilation: Use only in areas with adequate exhaust ventilation.[3][4]

Hygiene: Wash hands thoroughly after handling.

Emergency Procedures:
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

prompt medical attention.[3][4][8]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation develops.[3][4][8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek immediate medical attention.[3][4][8]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[4][8]

Disposal Plan
Dispose of Povorcitinib and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[3][8]

Waste Categorization: Unused or expired Povorcitinib should be treated as hazardous

waste. Contact your institution's Environmental Health and Safety (EHS) office to determine

if it is considered a hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[9][10]

Disposal Method: The recommended method of disposal for potent pharmaceutical

compounds is incineration by a licensed waste disposal vendor.[9][11]

Containers:

Non-hazardous waste can be placed in red biohazard-chemotoxic containers for

incineration.[9]

Hazardous waste (as defined by RCRA) should be collected by your institution's EHS

department for proper disposal.[9][10]

Contaminated Materials: All disposable PPE (gloves, lab coats, etc.) and any materials used

to clean up spills should be collected and disposed of as hazardous waste.
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Visualized Workflows and Pathways

Povorcitinib Handling Workflow
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Caption: A workflow for the safe handling of Povorcitinib.
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Caption: Inhibition of the JAK1-STAT pathway by Povorcitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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